Ethyl 4-chloro-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate

• IUPAC Name: ethyl 4-chloro-6-methyl-2-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C9H10ClNO3/c1-3-14-9(13)7-6(10)4-5(2)11-8(7)12/h4H,3H2,1-2H3,(H,11,12)
• InChI Key: LCAOURNJLXCNNF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(NC1=O)C)Cl
• Molecular Formula: C9H10ClNO3
• Molecular Weight: 215.63 g/mol
• CAS RN: 86129-62-6

Description

Molecular Structure Analysis

The molecular structure of Ethyl 4-chloro-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate consists of a dihydropyridine ring with a chloro substituent at position 4 and a methyl group at position 6. The ethyl ester group is attached to the carboxylate function. For a visual representation, refer to the crystal structures reported in the literature.

Scientific Research Applications

Neuroprotective Applications

Ethyl 4-chloro-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate: has shown potential in the development of neuroprotective agents. .

Anti-neuroinflammatory Properties

Compounds synthesized from Ethyl 4-chloro-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate have been evaluated for their anti-neuroinflammatory properties. .

Antimicrobial Activity

The compound’s derivatives have been utilized in synthesizing analogs with antimicrobial properties. .

Anticancer Potential

There is evidence that derivatives of Ethyl 4-chloro-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate possess anticancer properties. .

Synthesis of Lucanthone Analogs

This compound is used in the synthesis of Lucanthone analogs, which are known for their antitumor and bactericidal properties. .

Chemical Synthesis and Material Science

In chemical synthesis, Ethyl 4-chloro-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate serves as a building block for various organic compounds. .

Pharmacological Research

The compound’s derivatives are being explored for their pharmacological effects. .

Safety and Handling

While exploring the applications of this compound, it’s also important to consider its safety profile. .

Safety and Hazards

• MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with enzymes such as ecto-5’-nucleotidase , which plays a crucial role in the hydrolysis of adenosine monophosphate (AMP) to adenosine .

Biochemical Pathways

Similar compounds have been shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Pharmacokinetics

It has been suggested that the compound has high gastrointestinal absorption and is bbb permeant . The compound’s logP value suggests moderate lipophilicity, which could impact its distribution and excretion .

Result of Action

Similar compounds have been reported to have promising neuroprotective and anti-inflammatory properties .

Synthesis routes and methods I

Procedure details

A mixture of ethyl 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylate (3.00 g, 15.2 mmol), phosphorus oxychloride (7.75 mL), n-butyltriethylammonium chloride (13.8 g, 60.8 mmol) and acetonitrile (60 mL) was stirred at 40° C. for 30 min, and then for 30 min under refluxing conditions. After cooling, the reaction mixture was concentrated under reduced pressure, and water was added to the residue. The mixture was extracted with ethyl acetate. The extract was washed with brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was washed with a mixed solvent of ethyl acetate-hexane, and dried under reduced pressure to give the title compound (1.45 g, 44%) as a white powder.

Synthesis routes and methods II

Procedure details